Cas no 70001-82-0 (N,N-dimethyl-2-(5H-purin-6-ylsulfanyl)ethanamine)

• Product name: N,N-dimethyl-2-(5H-purin-6-ylsulfanyl)ethanamine
• CAS No: 70001-82-0
• MF: C₉H₁₃N₅S
• MW: 223.29802
• CID: 974509
• PubChem ID: 20350271

N,N-dimethyl-2-(5H-purin-6-ylsulfanyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-(5H-purin-6-ylsulfanyl)ethanamine
• N,N-dimethyl-2-(7H-purin-6-ylsulfanyl)ethanamine,hydrochloride
• SCHEMBL11475364
• DTXSID00605817
• NSC-140030
• 70001-82-0
• N,N-Dimethyl-2-[(7H-purin-6-yl)sulfanyl]ethan-1-amine--hydrogen chloride (1/1)
• NSC140030
• DS-011782

• Inchi： InChI=1S/C9H13N5S.ClH/c1-14(2)3-4-15-9-7-8(11-5-10-7)12-6-13-9;/h5-6H,3-4H2,1-2H3,(H,10,11,12,13);1H
• InChI Key： GSELEDQOZPDOSF-UHFFFAOYSA-N
• SMILES： CN(C)CCSC1=NC=NC2=C1NC=N2.Cl

Computed Properties

• Exact Mass: 223.08939
• Monoisotopic Mass: 259.0658443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 52.68